![molecular formula C9H11N3O B2424711 (S)-1-Phenyl-3-azido-2-propanol CAS No. 1807933-96-5](/img/structure/B2424711.png)
(S)-1-Phenyl-3-azido-2-propanol
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Description
(S)-1-Phenyl-3-azido-2-propanol, commonly referred to as S-PAP, is a versatile organic compound that has been used in a variety of scientific research applications. It is a colorless liquid with a melting point of -20 °C and a boiling point of 134 °C. It is soluble in water, ethanol, and methanol. S-PAP is a chiral compound, meaning it has two forms, (R)-1-Phenyl-3-azido-2-propanol and this compound, which differ in their three-dimensional structure.
Scientific Research Applications
Synthetic Studies on Oxirane Compounds : (S)-1-Phenyl-3-azido-2-propanol was involved in the study of oxirane compounds, where derivatives were synthesized and described, contributing to synthetic organic chemistry (Suami, Tetsuo, Uchida, Ichiro, & Umezawa, Sumio, 1956).
Asymmetric Synthesis in Drug Development : This compound plays a role in the asymmetric synthesis of chiral alcohols, such as 3-chloro-1-phenyl-1-propanol, used in antidepressant drugs. The research highlighted the effectiveness of certain yeast reductases in achieving high enantioselectivity (Y. Choi et al., 2010).
Resolution of Racemic Mixtures : The racemic mixtures of 1-aryloxy-3-azido-2-propanols, including this compound, were resolved using lipase-mediated acylation, illustrating the compound's role in resolving chiral substances (Pchelka, B., Radomska, J., & Plenkiewicz, J., 1998).
Studies in Lewis Acid-Promoted Reactions : The compound was used in the study of Lewis acid-promoted reactions involving chiral 2-aryl-3-azido-1-propanols, which resulted in various products depending on the electronic nature of the phenyl group (Katz, C., & Aubé, J., 2003).
Enantioselective Production in Pharmaceutical Industries : this compound's optically active isomer is used in the pharmaceutical industry as a chiral building block. Studies focused on optimizing conditions for enantioselective production using various methodologies (Soyer, Aslı, Bayraktar, E., & Mehmetoğlu, Ü., 2010).
Application in Material Science : The compound was also used in the study of coal flotation in low-rank carbonaceous minerals, highlighting its potential in material science applications (Vilasó-Cadre, Javier E. et al., 2021).
Ring-Opening Polymerization : It has been utilized in studies involving the ring-opening polymerization of δ-valerolactone, indicating its relevance in polymer chemistry (Kakuchi, R. et al., 2010).
Properties
IUPAC Name |
(2S)-1-azido-3-phenylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c10-12-11-7-9(13)6-8-4-2-1-3-5-8/h1-5,9,13H,6-7H2/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDZHIJATXQDZPO-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CN=[N+]=[N-])O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](CN=[N+]=[N-])O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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